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Compound of Interest

Compound Name: Efavit

Cat. No.: B1222133

A comprehensive review of available information indicates that "Efavit" is not a single, distinct
product with a dedicated body of published scientific research. Instead, "Efavit" appears to be
a brand name used for a variety of nutritional supplements, each with a different composition.
Furthermore, the name bears resemblance to established pharmaceutical drugs, creating
potential for confusion. Due to the lack of specific, peer-reviewed studies on any single "Efavit"
formulation, a comparison guide with detailed experimental data, protocols, and pathway
analysis as requested cannot be constructed.

Diverse Formulations Under the "Efavit" Brand

Searches have identified several distinct supplement formulations marketed under the "Efavit"
name, including:

« Efavit Capsule: A combination of benfotiamine, biotin, calcium ascorbate, choline, citrus
bioflavonoid, and docosahexaenoic acid[1].

o EFAVIT-FORTE: A capsule containing Lycopene, Black Grape Seed Extract, L-Methionine,
Adenosylcobalamin, and Lutein[2].

o EFAVIT-O: A tablet formulation of Myo-inositol, Chromium, and Vitamin D3[3].

o EFAVIT LIFE CAP: A product containing Coenzyme Q10 and L-arginine[4].
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The differing ingredients in these products imply different intended uses and biological effects,
making a singular analysis of "Efavit" impossible. The available information on these products
is primarily from commercial and pharmaceutical directory websites, which do not provide links
to published, peer-reviewed experimental studies.

Similarity to Distinct Pharmaceutical Drugs

The name "Efavit" is phonetically similar to two distinct prescription medications, which have
undergone rigorous clinical trials for specific medical conditions:

o Efavirenz (EFV): An antiretroviral medication used in the treatment of HIV infection. Clinical
trials have investigated its safety and efficacy, particularly in pediatric patients and in
combination with other therapies[5][6].

o Efavaleukin Alfa: An investigational biologic drug that has been studied for the treatment of
autoimmune conditions such as ulcerative colitis and systemic lupus erythematosus[7][8][9].

These pharmaceuticals are fundamentally different from the nutritional supplements branded
as "Efavit" in their chemical nature, mechanism of action, and regulatory approval status.

Conclusion

The request to replicate published findings on the benefits of "Efavit" and create a comparative
guide cannot be fulfilled. The primary obstacles are the use of the brand name for multiple,
distinct formulations and the absence of published, peer-reviewed scientific literature detailing
the experimental data, protocols, and mechanisms of action for any of these specific
supplement formulations. Without such foundational data, the creation of comparative tables,
detailed methodologies, and signaling pathway diagrams is not feasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Published Findings on "Efavit" Inconclusive for
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222133#replicating-published-findings-on-efavit-s-
benefits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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